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Cat. No.: B3027217

Get Quote

Target Audience: Researchers, peptide chemists, and drug development professionals.

Executive Summary & Mechanistic Rationale
The development of peptidomimetics, PROTACs, and targeted fusion inhibitors often requires

the introduction of flexible, metabolically stable spacer domains. The 5-aminopentanoic acid

(ava) moiety is a well-documented flexible polymethylene spacer used to optimize the distance

between pharmacophores or epitopes[1].

Methyl 5-(methylamino)pentanoate hydrochloride (CAS: 1253582-24-9) is an advanced

bifunctional building block that builds upon the ava framework. It features two critical

modifications:

N-Methylation: The secondary amine increases lipophilicity, imparts proteolytic resistance,

and induces conformational rigidity by restricting the rotation of the resulting amide bond[2].
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Methyl Ester C-Terminal Protection: The methyl ester provides an orthogonal protecting

group strategy, allowing selective acylation at the sterically hindered N-methyl amine without

polymerizing the spacer itself.

Incorporating this building block requires specialized synthetic strategies. The steric bulk of the

N-methyl group significantly reduces nucleophilicity, necessitating highly reactive uronium-

based coupling reagents like HATU[3]. Subsequently, the methyl ester must be cleaved via

controlled saponification to allow for downstream C-terminal elongation[4].

Table 1: Physicochemical Profile of the Building Block
Property Specification

Chemical Name
Methyl 5-(methylamino)pentanoate

hydrochloride

CAS Number 1253582-24-9

Molecular Weight 181.66 g/mol

Formula C₇H₁₆ClNO₂

Primary Utility
N-methylated flexible spacer, PROTAC linker,

peptidomimetic core

Synthetic Strategy & Workflow
The integration of Methyl 5-(methylamino)pentanoate HCl into a peptide sequence is typically a

two-phase process: (1) Amide Bond Formation (Coupling) and (2) C-Terminal Deprotection

(Saponification).
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Synthetic workflow for incorporating Methyl 5-(methylamino)pentanoate into a peptide chain.

Protocol 1: HATU-Mediated Coupling to the N-Methyl
Secondary Amine
Standard coupling reagents (e.g., DIC/HOBt) often fail or result in severe truncation when

reacting with N-methylated secondary amines due to steric hindrance. HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide

hexafluorophosphate) is the gold standard for this application[5]. The 7-aza nitrogen of the

HOAt leaving group provides anchimeric (neighboring-group) assistance, stabilizing the

transition state and dramatically accelerating the aminolysis of the active ester[6].

Materials Required:
Carboxylic acid precursor (1.0 eq)

Methyl 5-(methylamino)pentanoate HCl (1.2 eq)

HATU (1.2 eq)

N,N-Diisopropylethylamine (DIPEA) (3.0 eq - extra base required to neutralize the HCl salt of

the amine)

Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:
Preparation of the Carboxylic Acid: Dissolve the upstream peptide or amino acid (1.0 mmol)

in anhydrous DMF (5-10 mL) under an inert atmosphere (N₂ or Argon).

Pre-Activation (Critical Step): Add HATU (1.2 mmol) to the solution, followed immediately by

DIPEA (1.5 mmol). Stir for exactly 1 to 2 minutes at room temperature.

Causality Note: Prolonged pre-activation can lead to the formation of inactive guanidinium

byproducts, especially if the amine is added too late[3].

Amine Addition: In a separate vial, dissolve Methyl 5-(methylamino)pentanoate HCl (1.2

mmol) in DMF (2 mL) and add the remaining DIPEA (1.5 mmol) to free-base the amine.
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Coupling: Transfer the free-based amine solution to the pre-activated carboxylic acid

mixture. Stir the reaction at room temperature for 2 to 4 hours.

Monitoring: Monitor the reaction via LC-MS or TLC. The secondary amine will not yield a

positive standard Kaiser test; a chloranil test can be used if coupling is performed on solid

phase[6].

Workup (Solution Phase): Dilute the reaction with Ethyl Acetate (EtOAc), wash sequentially

with 5% KHSO₄ (aq), saturated NaHCO₃ (aq), and brine. Dry the organic layer over

anhydrous Na₂SO₄ and concentrate under reduced pressure.
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HATU Activation
+ DIPEA
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N-Methylated Amide Bond
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 Accelerates reaction
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HATU/HOAt-mediated activation and aminolysis mechanism for N-methyl secondary amines.
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Protocol 2: C-Terminal Deprotection via
Saponification
Once the building block is coupled, the methyl ester must be hydrolyzed to expose the free

carboxylic acid for subsequent peptide elongation. Saponification using Lithium Hydroxide

(LiOH) is preferred over Sodium Hydroxide (NaOH) because the lithium cation coordinates with

the carbonyl oxygen, providing a milder hydrolysis environment that minimizes the risk of

epimerization at adjacent chiral centers[4].

Materials Required:
Boc/Fmoc-Peptide-OMe intermediate (1.0 eq)

Lithium Hydroxide monohydrate (LiOH·H₂O) (1.5 to 2.0 eq)

Tetrahydrofuran (THF)

Deionized Water

1 M Hydrochloric Acid (HCl)

Step-by-Step Methodology:
Solvent Preparation: Dissolve the methyl ester intermediate (1.0 mmol) in a 3:1 mixture of

THF and Water (20 mL) in a round-bottom flask[4].

Temperature Control: Cool the solution to 0°C using an ice bath.

Causality Note: Conducting the saponification at 0°C suppresses base-catalyzed

racemization of the peptide backbone and prevents unwanted elimination reactions[4].

Hydrolysis: Slowly add a pre-chilled aqueous solution of LiOH·H₂O (1.5 mmol) dropwise to

the reaction mixture.

Reaction Monitoring: Stir the mixture at 0°C. Monitor the disappearance of the methyl ester

via LC-MS (typically 1 to 3 hours).
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Neutralization: Once complete, carefully quench the reaction by adding 1 M HCl dropwise

until the pH reaches approximately 3.0 to 4.0.

Extraction: Remove the THF under reduced pressure. Extract the remaining aqueous phase

with EtOAc (3 x 20 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and

concentrate to yield the free carboxylic acid.

Alternative Note: For highly sensitive substrates where even LiOH causes epimerization,

an Sₙ2-type ester cleavage using Lithium Iodide (LiI) in boiling ethyl acetate can be utilized

as a racemization-free alternative[2].

Comparative Data: Reagent Selection for N-Methyl
Amines
To underscore the necessity of choosing the correct coupling reagent for Methyl 5-

(methylamino)pentanoate, Table 2 summarizes the expected performance of various activators

when coupling to sterically hindered N-methyl secondary amines.

Table 2: Coupling Reagent Efficiency for N-Methylated
Amines
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Coupling
Reagent

Additive / Base
Relative
Coupling Rate

Epimerization
Risk

Suitability for
N-Methyl
Amines

HATU DIPEA
Very Fast (< 1

hr)
Low

Optimal.

Anchimeric

assistance

overcomes steric

bulk[6].

COMU DIPEA / Oxyma
Very Fast (< 1

hr)
Low

Excellent. Safer

alternative to

HATU, highly

efficient[7].

HBTU DIPEA Slow (4-12 hrs) Moderate

Poor. Lacks the

7-aza nitrogen;

often results in

incomplete

coupling[7].

DIC HOBt
Very Slow (> 12

hrs)

High (due to

time)

Not

Recommended.

High risk of

truncation and

side reactions[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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